Cas no 77746-33-9 ( )
structure
Product Name:
CAS No:77746-33-9
MF:C14H16O4
MW:248.274444580078
CID:983765
PubChem ID:339398
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(2-hydroxyethoxy)naphthalen-1-yl]oxyethanol
- DTXSID20320878
- NSC-366059
- NSC366059
- 77746-33-9
- SCHEMBL12603985
- DS-003855
-
-
- Inchi: 1S/C14H16O4/c15-7-9-17-13-5-6-14(18-10-8-16)12-4-2-1-3-11(12)13/h1-6,15-16H,7-10H2
- InChI Key: SBCPUTPUYMFDIZ-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(=C2C=CC=CC2=1)OCCO
Computed Properties
- Exact Mass: 248.10488
- Monoisotopic Mass: 248.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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